Cas no 2757958-83-9 (4-(2-Oxoimidazolidin-1-yl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(2-Oxoimidazolidin-1-yl)benzene-1-sulfonyl fluoride
• CAS No: 2757958-83-9
• MF: C₉H₉FN₂O₃S
• MW: 244.242764234543
• CID: 5560421
• PubChem ID: 165996758
• Update Time: 2025-06-08

4-(2-Oxoimidazolidin-1-yl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-7470031
• 4-(2-oxoimidazolidin-1-yl)benzene-1-sulfonyl fluoride
• 2757958-83-9
• 4-(2-Oxoimidazolidin-1-yl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C9H9FN2O3S/c10-16(14,15)8-3-1-7(2-4-8)12-6-5-11-9(12)13/h1-4H,5-6H2,(H,11,13)
• InChI Key： IIMOINSUIWOJKZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(NCC1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 244.03179149g/mol
• Monoisotopic Mass: 244.03179149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-(2-Oxoimidazolidin-1-yl)benzene-1-sulfonyl fluoride

Research Brief on 4-(2-Oxoimidazolidin-1-yl)benzene-1-sulfonyl fluoride (CAS: 2757958-83-9)

4-(2-Oxoimidazolidin-1-yl)benzene-1-sulfonyl fluoride (CAS: 2757958-83-9) is a sulfonyl fluoride derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound is part of a growing class of sulfonyl fluoride-based probes and inhibitors, which are widely used in activity-based protein profiling (ABPP) and covalent drug discovery. The unique reactivity of the sulfonyl fluoride moiety allows for selective modification of serine, threonine, and tyrosine residues in proteins, making it a valuable tool for studying enzyme function and identifying novel drug targets.

Recent studies have highlighted the potential of 4-(2-Oxoimidazolidin-1-yl)benzene-1-sulfonyl fluoride as a covalent inhibitor for various enzymes, including proteases and hydrolases. Its ability to form stable adducts with active-site residues has been exploited in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders. The compound's specificity and reactivity profile make it an attractive candidate for further investigation in both academic and industrial research settings.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4-(2-Oxoimidazolidin-1-yl)benzene-1-sulfonyl fluoride as a selective inhibitor of the serine protease urokinase-type plasminogen activator (uPA). The study utilized mass spectrometry and X-ray crystallography to characterize the covalent binding mode of the compound, revealing insights into its mechanism of action. These findings have important implications for the development of uPA-targeted therapies in oncology.

Another significant application of this compound was reported in a Nature Chemical Biology paper, where it was used as a chemical probe to map the reactivity landscape of the human proteome. The study identified several previously unknown targets of sulfonyl fluorides, expanding our understanding of their biological interactions. This work underscores the value of 4-(2-Oxoimidazolidin-1-yl)benzene-1-sulfonyl fluoride as a tool for proteome-wide profiling and target discovery.

The synthesis and optimization of 4-(2-Oxoimidazolidin-1-yl)benzene-1-sulfonyl fluoride have also been the focus of recent research. A 2022 publication in Organic Letters described an improved synthetic route that increases yield and purity while reducing the number of steps. This advancement is expected to facilitate broader adoption of the compound in both research and drug development efforts.

Looking forward, the unique properties of 4-(2-Oxoimidazolidin-1-yl)benzene-1-sulfonyl fluoride position it as a promising scaffold for the development of next-generation covalent drugs. Its combination of selectivity and reactivity, along with recent synthetic improvements, make it a compound of significant interest to the chemical biology and pharmaceutical research communities. Further studies are needed to fully explore its therapeutic potential and expand its applications in target identification and validation.